Cas no 2171715-31-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic acid
• CAS No: 2171715-31-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6172280
• PubChem ID: 165578786
• Update Time: 2025-09-24

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic acid
• EN300-1525010
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[3-(oxolan-3-yl)propyl]carbamoyl}butanoic acid
• 2171715-31-2

• Inchi： 1S/C27H32N2O6/c30-25(31)12-11-24(26(32)28-14-5-6-18-13-15-34-16-18)29-27(33)35-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23-24H,5-6,11-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WIUHPYPQUMHQDW-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCCNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic acid

Exploring the Potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171715-31-2, known as 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic acid, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of butanoic acid, featuring a complex structure that includes a fluorenylmethoxycarbonyl (Fmoc) group and a propylcarbamoyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, polymer synthesis, and bioconjugation.

Recent studies have highlighted the importance of such compounds in the development of advanced materials. For instance, researchers have explored the use of Fmoc-containing molecules in the synthesis of stimuli-responsive polymers. These polymers can undergo structural changes in response to external stimuli such as temperature, pH, or light, making them ideal for applications in drug delivery and tissue engineering. The presence of the oxolan ring in this compound further enhances its potential for forming cyclic structures, which are crucial for achieving desired mechanical properties in materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the coupling of the Fmoc group to the amino acid backbone and subsequent modifications to introduce the oxolan-containing substituent. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact.

In terms of biological applications, this compound has shown promise as a precursor for peptide synthesis. The Fmoc group is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The integration of this group with other functional moieties allows for greater flexibility in designing peptides with specific bioactivities. Moreover, the oxolan ring introduces additional functionality, enabling the creation of cyclic peptides with enhanced stability and bioavailability.

From a materials science perspective, this compound serves as a building block for constructing advanced materials with tailored properties. For example, it can be incorporated into polymer networks to introduce cross-linking points or serve as a linker between different functional groups. Recent research has demonstrated its utility in creating self-healing polymers, which can autonomously repair damage caused by mechanical stress or environmental factors.

The unique combination of functional groups in this compound also makes it an attractive candidate for use in sensors and diagnostic tools. The Fmoc group provides a platform for attaching fluorescent or electroactive moieties, while the oxolan ring can serve as a recognition element for specific analytes. This dual functionality enables the development of sensors with high sensitivity and selectivity for detecting target molecules in complex environments.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-{3-(oxolan-3-yl)propylcarbamoyl}butanoic acid represents a versatile molecule with wide-ranging applications across multiple disciplines. Its complex structure endows it with unique properties that make it valuable for both fundamental research and industrial applications. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.